molecular formula C12H10ClNO B8365554 (2-Chloro-5-(pyridin-2-yl)phenyl)methanol

(2-Chloro-5-(pyridin-2-yl)phenyl)methanol

Cat. No. B8365554
M. Wt: 219.66 g/mol
InChI Key: YAYQNPZNOAZJEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Chloro-5-(pyridin-2-yl)phenyl)methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Chloro-5-(pyridin-2-yl)phenyl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Chloro-5-(pyridin-2-yl)phenyl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H10ClNO

Molecular Weight

219.66 g/mol

IUPAC Name

(2-chloro-5-pyridin-2-ylphenyl)methanol

InChI

InChI=1S/C12H10ClNO/c13-11-5-4-9(7-10(11)8-15)12-3-1-2-6-14-12/h1-7,15H,8H2

InChI Key

YAYQNPZNOAZJEL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=CC(=C(C=C2)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (−10° C.) suspension of LiAlH4 (37 mg; 0.97 mmol) in anh. THF (1.5 ml) was treated with a solution of methyl 2-chloro-5-(pyridin-2-yl)benzoate (220 mg; 0.88 mmol) in anh. THF (1 ml). The mixture was further stirred at −10° C. for 20 min. Water (37 μl), 15% aq. NaOH (37 μl), and water (110 μl) were then successively added, and the resulting mixture was further stirred at rt for 1 h. Filtration, concentration to dryness under reduced pressure, and additional drying under HV afforded (2-chloro-5-(pyridin-2-yl)phenyl)methanol as a colorless solid. LC-MS (conditions A): tR=0.42 min.; [M+H]+: 219.94 g/mol.
Quantity
37 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
methyl 2-chloro-5-(pyridin-2-yl)benzoate
Quantity
220 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
Quantity
37 μL
Type
reactant
Reaction Step Three
Name
Quantity
37 μL
Type
reactant
Reaction Step Three
Name
Quantity
110 μL
Type
reactant
Reaction Step Three

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